2’-Deoxy-N6-(4-methoxybenzyl)adenosine

• Molecular Formula: C18H21N5O5
• Molecular Weight: 387.4 g/mol
• InChI: InChI=1S/C18H21N5O5/c1-27-11-4-2-10(3-5-11)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)28-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14+,15+,18-/m1/s1
• InChIKey: LZNPQLJNXKVMMY-OYUZRVEBSA-N

2'-Deoxy-N6-(4-methoxybenzyl)adenosine Overview

2'-Deoxy-N6-(4-methoxybenzyl)adenosine (CAS 157640-47-6) is a purine nucleoside analog, a 6-modified purine nucleoside, characterized by a 2'-deoxyribose sugar and an N6-(4-methoxybenzyl) substitution on the adenine base . It is a member of the broader class of nucleoside antimetabolites, a class known for its broad antitumor activity, particularly against indolent lymphoid malignancies . The compound's anticancer mechanism is reported to rely on the inhibition of DNA synthesis and the induction of apoptosis, hallmarks of this class of agents [1].

1 2′-Deoxyribose sugar for nucleoside analog studies; distinguishes from ribose counterparts

2 N6-(4-methoxybenzyl) substitution supports A3 adenosine receptor (A3AR) selectivity context

3 Purine nucleoside analog scaffold for GPCR pathway interrogation and SAR expansion

• [1] PeptideDB. 2'-Deoxy-N6-(4-methoxybenzyl)adenosine. https://www.peptidedb.com. (Accessed 2024). View Source

2'-Deoxy-N6-(4-methoxybenzyl)adenosine: Why It Cannot Be Substituted

Generic substitution within the purine nucleoside analog class is not feasible due to the distinct pharmacophore conferred by the specific N6-(4-methoxybenzyl) moiety combined with the 2'-deoxyribose sugar. While other N6-substituted adenosine analogs, such as N6-benzyladenosine or N6-(4-methoxybenzyl)adenosine, exist, they contain a ribose sugar (or other modifications) and are often associated with different biological profiles, including adenosine receptor modulation or vasodilation . The presence of the 2'-deoxy modification is critical for its reported mechanism as an antimetabolite targeting DNA synthesis, a pathway not directly engaged by many ribose-containing analogs [1]. This structural distinction underpins its specific application in anticancer research targeting lymphoid malignancies, as opposed to other applications like smooth muscle vasodilation .

! Replacing 4-methoxybenzyl with unsubstituted benzyl or N6-methyl may shift A3AR selectivity profile and reduce assay reproducibility.

! Ortho- or meta-methoxy positional isomers reported to alter receptor binding context; direct substitution not supported.

! Ribose-containing N6-(4-methoxybenzyl)adenosine may differ in metabolic stability and cellular uptake, limiting cross-study transfer.

• [1] PeptideDB. 2'-Deoxy-N6-(4-methoxybenzyl)adenosine. https://www.peptidedb.com. (Accessed 2024). View Source

2'-Deoxy-N6-(4-methoxybenzyl)adenosine: Comparative Evidence

A3 Selectivity: 4-Methoxybenzyl vs. Unsubstituted Benzyl

In an enzyme inhibition assay, 2'-Deoxy-N6-(4-methoxybenzyl)adenosine exhibited an IC50 of 433 nM against adenosine kinase [1]. This provides a baseline potency for target engagement. For comparison, a related compound with a modified N6-substitution and a different sugar moiety, N6-(4-Methoxybenzyl)-2'-C-methyl adenosine, has a distinct structure (2'-C-methyl instead of 2'-deoxy) which is expected to alter its metabolic and enzymatic profile [2].

A3 Selectivity

Class-level inference

4-Methoxybenzyl reported to favor A3AR selectivity over ortho/meta isomers

Supports A3AR-selective tool compound selection

SAR from rat brain binding; quantitative fold-selectivity not reported

Evidence Dimension	Adenosine Kinase Inhibition
Target Compound Data	IC50 = 433 nM
Comparator Or Baseline	N6-(4-Methoxybenzyl)-2'-C-methyl adenosine (different sugar modification)
Quantified Difference	Structural difference expected to affect kinase interaction; no direct comparative IC50 data found.
Conditions	Cell-free enzyme assay, adenosine kinase

Why This Matters

This provides a specific, quantifiable biochemical benchmark for potency, crucial for researchers selecting a tool compound for adenosine kinase-related studies.

• [1] TargetMine. Activity data for CHEMBL189971. http://targetmine.nibiohn.go.jp. (Accessed 2024). View Source
• [2] MedChemExpress. N6-(4-Methoxybenzyl)-2'-C-methyl adenosine. https://www.medchemexpress.eu. (Accessed 2024). View Source

A3 Affinity: N6-Benzyl vs. N6-Methyl Substitution

The N6-(4-methoxybenzyl)adenosine scaffold demonstrates a preference for binding to adenosine A1 and A3 receptors over A2A receptors . While this is a class-level observation for the ribose analog (N6-(4-methoxybenzyl)adenosine), it provides a rational expectation that the 2'-deoxy analog may exhibit a related, but distinct, receptor interaction profile due to the altered sugar moiety. Direct head-to-head receptor binding data for 2'-Deoxy-N6-(4-methoxybenzyl)adenosine is not available.

A3 Affinity: Benzyl vs. Methyl

Class-level inference

N6-Benzyl confers A3AR affinity; N6-methyl does not

Confirms benzyl scaffold requirement for A3 targeting

Class-level property from adenosine receptor pharmacology review

Evidence Dimension	Adenosine Receptor Subtype Binding Affinity
Target Compound Data	No direct data for 2'-deoxy analog. Class data: Higher potency at A1 and A3 vs A2A.
Comparator Or Baseline	N6-(4-methoxybenzyl)adenosine (ribose analog)
Quantified Difference	Qualitative selectivity inferred; no quantitative difference between analogs established.
Conditions	Receptor binding assays

Why This Matters

Understanding the potential receptor engagement profile helps researchers differentiate this compound from other nucleoside analogs that may have broader or different receptor activities.

3-Iodobenzyl Analog: A3 Receptor Affinity Benchmark

2'-Deoxy-N6-(4-methoxybenzyl)adenosine (MW 371.39, Formula C18H21N5O4) is structurally differentiated from its ribose analog, N6-(4-methoxybenzyl)adenosine (MW 401.42, Formula C19H23N5O5) , by the absence of a hydroxyl group at the 2' position of the sugar. This 2'-deoxy modification is critical for its incorporation into DNA synthesis pathways as an antimetabolite [1]. The difference in molecular weight and hydrogen bonding capacity directly impacts its cellular uptake, metabolic activation (phosphorylation), and ultimate mechanism of action, making it a distinct research tool.

A3 Affinity Benchmark

Class-level inference

Ki = 1.1 nM, 50-fold A3 selectivity

Contextualizes potency range for N6-benzyladenosine scaffold

Data for 3-iodobenzyl analog; 4-methoxy derivative may differ

Evidence Dimension	Molecular Weight
Target Compound Data	371.39 g/mol
Comparator Or Baseline	N6-(4-Methoxybenzyl)adenosine: 401.42 g/mol
Quantified Difference	-30.03 g/mol
Conditions	Chemical structure analysis

Why This Matters

This fundamental structural and physicochemical difference directly dictates the compound's distinct mechanism as a DNA synthesis inhibitor, a key factor for researchers studying antimetabolite chemotherapy.

• [1] PeptideDB. 2'-Deoxy-N6-(4-methoxybenzyl)adenosine. https://www.peptidedb.com. (Accessed 2024). View Source

2'-Deoxy-N6-(4-methoxybenzyl)adenosine: Application Scenarios

A3AR Pharmacological Tool Compound Studies

The compound is specifically suited for in vitro studies focused on the mechanisms of DNA synthesis inhibition and apoptosis induction in cell lines representing indolent lymphoid malignancies. Its classification as a purine nucleoside analog with this specific activity profile makes it a relevant tool for exploring therapeutic vulnerabilities in these cancer types .

N6-Substituted Purine Nucleoside SAR Studies

With a reported IC50 of 433 nM against adenosine kinase, this compound serves as a valuable biochemical probe for studies investigating the role of adenosine kinase in cellular metabolism, nucleotide salvage, and its potential as a drug target in cancer or other diseases [1].

Purine Nucleoside Analog Antiproliferative Screening

The compound is an essential tool for SAR studies comparing the biological effects of 2'-deoxyribose versus ribose sugar moieties on N6-(4-methoxybenzyl)adenine scaffolds. Researchers can use it to delineate how this specific sugar modification alters kinase inhibition, cellular uptake, and downstream biological effects relative to its ribose counterpart .

Development of Novel Antimetabolite Chemotherapeutics

As a defined purine nucleoside analog, this compound can be utilized as a lead-like molecule or a reference standard in drug discovery programs aimed at developing next-generation antimetabolites with improved efficacy or safety profiles for hematological malignancies [2].

Application

Selection Property

Validation Focus

A3AR pharmacological tool compound studies

A3AR selectivity profile (4-methoxybenzyl substitution)

Subtype selectivity vs. A1/A2a in functional assays

N6-substituted purine nucleoside SAR studies

N6-Benzyl-2′-deoxyribose scaffold

SAR mapping of N6 and sugar modifications

Antiproliferative screening in cell models

Purine nucleoside antimetabolite analog

Antiproliferative activity and metabolic stability profiling

• [1] TargetMine. Activity data for CHEMBL189971. http://targetmine.nibiohn.go.jp. (Accessed 2024). View Source
• [2] PeptideDB. 2'-Deoxy-N6-(4-methoxybenzyl)adenosine. https://www.peptidedb.com. (Accessed 2024). View Source